Cas no 144809-27-8 (5-Ethyl-2-pyridineethanol Tosylate)

• Product Name: 5-Ethyl-2-pyridineethanol Tosylate
• CAS No: 144809-27-8
• MF: C₁₆H₁₉NO₃S
• MW: 305.391963243485
• CID: 1060568
• PubChem ID: 11266734
• Update Time: 2025-06-13

5-Ethyl-2-pyridineethanol Tosylate Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-pyridineethanol Tosylate
• 2-(5-Ethyl-2-pyridyl)ethyl tosylate
• 2-(5-ethylpyridin-2-yl)ethyl 4-methylbenzenesulfonate
• 2-(5-ethyl-2-pyridyl)ethyl p-toluenesulfonate
• 2-(5-ethyl-pyridin-2-yl)ethyl p-toluenesulfonate
• 5-Ethyl-2-pyridineethanol 2-(4-Methylbenzenesulfonate)
• AGN-PC-005M72
• FT-0668373
• Toluene-4-sulfonic Acid 2-(5-Ethylpyridin-2-yl)ethyl Ester
• toluene-4-sulfonic acid-2-(5-ethylpyridin-2-yl)-ethyl ester
• DTXSID10460656
• 5-Ethyl-2-pyridineethanol 2-(4-Methylbenzenesulfonate); 2-(5-Ethyl-2-pyridyl)ethyl Tosylate; Toluene-4-sulfonic Acid 2-(5-Ethylpyridin-2-yl)ethyl Ester;
• 2-(5-ethylpyridin-2-yl)ethyl 4-methylbenzene-1-sulfonate
• SCHEMBL4316004
• EN300-12620308
• 144809-27-8
• DB-219482
• starbld0001465
• XOKOJAMQAAPMRF-UHFFFAOYSA-N

• Inchi： 1S/C16H19NO3S/c1-3-14-6-7-15(17-12-14)10-11-20-21(18,19)16-8-4-13(2)5-9-16/h4-9,12H,3,10-11H2,1-2H3
• InChI Key： XOKOJAMQAAPMRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1C=CC(=CN=1)CC

Computed Properties

• Exact Mass: 305.10856464g/mol
• Monoisotopic Mass: 305.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.6Ų

Additional information on 5-Ethyl-2-pyridineethanol Tosylate

Recent Advances in the Study of 5-Ethyl-2-pyridineethanol Tosylate (CAS: 144809-27-8)

5-Ethyl-2-pyridineethanol Tosylate (CAS: 144809-27-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its role in drug development and its mechanism of action.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-Ethyl-2-pyridineethanol Tosylate, emphasizing its high yield and purity. The researchers utilized a novel catalytic method that significantly reduced the production of by-products, making it a more efficient and cost-effective process. This advancement is expected to facilitate large-scale production for further pharmacological testing.

In terms of pharmacological properties, 5-Ethyl-2-pyridineethanol Tosylate has shown promising results as a potential modulator of neurotransmitter receptors. Preclinical studies conducted on animal models demonstrated its ability to cross the blood-brain barrier and exhibit anxiolytic effects. These findings suggest its potential application in the treatment of neurological disorders such as anxiety and depression.

Another area of research has focused on the compound's anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that 5-Ethyl-2-pyridineethanol Tosylate inhibits the production of pro-inflammatory cytokines in vitro. This effect was observed in macrophages, indicating its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, further research is needed to fully understand the safety and efficacy of 5-Ethyl-2-pyridineethanol Tosylate in humans. Current studies are limited to preclinical models, and clinical trials will be essential to validate its therapeutic potential. Researchers are also investigating the possibility of combining this compound with other drugs to enhance its efficacy and reduce potential side effects.

In conclusion, 5-Ethyl-2-pyridineethanol Tosylate (CAS: 144809-27-8) represents a promising candidate for drug development, with potential applications in neurology and immunology. Continued research and clinical trials will be crucial to unlocking its full therapeutic potential and ensuring its safety for human use.